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Compound of Interest

Compound Name: Ethyl phenoxyacetate

Cat. No.: B1293768 Get Quote

Introduction

Ethyl phenoxyacetate, also known as ethyl 2-phenoxyacetate, is an organic compound

classified as an ester.[1] With the CAS number 2555-49-9, this colorless to pale yellow liquid is

recognized for its pleasant, fruity, and floral odor.[1][2] It is utilized as a fragrance ingredient in

perfumes and cosmetics, as a solvent in various chemical processes, and as an intermediate in

the synthesis of pharmaceuticals and agrochemicals.[2] This document provides a

comprehensive overview of its properties, synthesis, and safety considerations, tailored for

researchers and professionals in drug development.

Physicochemical Properties
The physical and chemical properties of ethyl phenoxyacetate are summarized below,

providing a clear reference for laboratory and industrial applications.
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Property Value Source

CAS Number 2555-49-9 [1][3][4]

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [4][5]

Appearance
Colorless to pale yellow, clear

liquid
[1][3]

Boiling Point

247.00 to 249.00 °C @ 760.00

mm Hg (est.) 136 °C @ 19

mmHg

[3][4][6]

Density 1.1 g/mL at 25 °C [4][6]

Flash Point 113 °C (235.4 °F) [3][7][8]

Refractive Index n20/D 1.505 [4]

Water Solubility 874.4 mg/L @ 25 °C (est.) [3]

Solubility
Soluble in alcohol and organic

solvents
[2][3]

Vapor Pressure
0.025000 mmHg @ 25.00 °C

(est.)
[3]

Synthesis and Reactions
Synthesis

Ethyl phenoxyacetate is prepared through the direct esterification of phenoxyacetic acid with

ethanol under azeotropic conditions.[6][9] The precursor, phenoxyacetic acid, can be

synthesized from the reaction of phenol with monochloroacetic acid in an aqueous alkaline

solution.[6][9]
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Caption: Synthesis workflow for Ethyl Phenoxyacetate.

Chemical Reactions
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Ethyl phenoxyacetate, as an ester, can undergo various chemical transformations. A notable

reaction is its cyanide ion-catalyzed aminolysis with ammonia, which yields the corresponding

amide, phenoxyacetamide.[6][9]
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Caption: Aminolysis of Ethyl Phenoxyacetate.

Experimental Protocols and Analysis
While detailed experimental protocols are proprietary and vary by application, the

characterization of ethyl phenoxyacetate and its derivatives commonly involves standard

analytical techniques. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to determine the molecular

structure.

Mass Spectrometry (MS): Employed for molecular weight determination and structural

elucidation.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet (UV) Spectroscopy: For analyzing electronic transitions.

Gas Chromatography (GC): A common method to assess the purity of the compound.
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Safety and Handling
According to available Safety Data Sheets (SDS), ethyl phenoxyacetate is not classified as a

hazardous substance under OSHA Hazard Communication Standard (29 CFR 1910.1200) and

Regulation (EC) No 1272/2008.[7][10] However, standard laboratory safety practices should

always be observed.

Handling and Storage:

Ventilation: Use in a well-ventilated area.[10]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and lab coats.[7][11]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[2][7]

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[7]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the

eyelids.[8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[8]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[8]

Ingestion: Clean mouth with water and drink plenty of water afterward.[8]

In all cases of doubt, or when symptoms persist, seek medical advice.[10]

Applications
The primary applications of ethyl phenoxyacetate stem from its aromatic properties and its

utility as a chemical building block.
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Fragrance and Flavor Industry: It is used in perfumes, cosmetics, and occasionally in flavor

compositions, particularly for imitation honey notes.[2][6][9]

Chemical Synthesis: It serves as an intermediate in the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[2] For example, it is a precursor in

the synthesis of the diuretic drug Ethacrynic acid.[9]
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Caption: Applications of Ethyl Phenoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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